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Introduction to Meso Scale Discovery (MSD)
Technology
Meso Scale Discovery (MSD) assays provide a robust platform for the quantitative

measurement of single or multiple analytes in complex biological matrices like human serum.

The technology is based on MULTI-ARRAY® technology, which combines patterned arrays of

capture antibodies with electrochemiluminescence (ECL) detection.[1][2] In a typical sandwich

immunoassay format, capture antibodies are pre-coated onto carbon electrodes at the bottom

of 96-well plates.[3] When the sample is added, the analyte of interest binds to the capture

antibody. A detection antibody conjugated with an electrochemiluminescent label, MSD

SULFO-TAG™, is then added, which binds to the analyte, forming a sandwich complex.[3]

Upon application of a voltage, the SULFO-TAG™ label emits light, and the intensity of this light

is proportional to the amount of analyte present in the sample.[4][5] This method offers high

sensitivity, a wide dynamic range, and the ability to multiplex, allowing for the simultaneous

measurement of multiple analytes in a single small-volume sample.[2][6][7]

Core Principles of the MSD
Electrochemiluminescence (ECL) Assay
The fundamental principle of the MSD assay is the generation of an electrochemiluminescent

signal from a SULFO-TAG™ label. This process is initiated by applying an electric potential to
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the electrodes at the bottom of the MSD plate, leading to a light-emitting reaction.
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MSD Plate Well

Capture Antibody coated on Carbon Electrode
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Preparation

Assay Steps

Prepare Reagents
(Calibrators, Antibodies, Buffers)

Add 25 µL Diluent 2 to each well

Prepare Samples
(Thaw, Centrifuge, Dilute)

Add 25 µL of Sample or Calibrator

Incubate 30 min at RT with shaking (300-1000 rpm)

Incubate 2 hours at RT with shaking (300-1000 rpm)

Wash plate 3x with Wash Buffer

Add 25 µL of 1X Detection Antibody Solution

Incubate 2 hours at RT with shaking (300-1000 rpm)

Wash plate 3x with Wash Buffer

Add 150 µL of 2X Read Buffer T

Analyze plate on MSD instrument
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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